![molecular formula C18H19FN6O2 B2522394 1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone CAS No. 1705465-96-8](/img/structure/B2522394.png)
1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone
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Description
1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone is a useful research compound. Its molecular formula is C18H19FN6O2 and its molecular weight is 370.388. The purity is usually 95%.
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Scientific Research Applications
- The compound has demonstrated potent antifungal properties against various fungal pathogens. Researchers have explored its efficacy in treating fungal infections, particularly those resistant to conventional antifungal drugs. Mechanistic studies reveal that it interferes with fungal cell wall synthesis, disrupting membrane integrity and inhibiting fungal growth .
- Investigations suggest that this compound may have neuroprotective effects. It modulates neurotransmitter systems, reduces oxidative stress, and enhances neuronal survival. Researchers are exploring its potential in treating neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease .
- In vitro studies indicate that the compound exhibits promising anticancer activity. It interferes with cancer cell proliferation, induces apoptosis, and inhibits angiogenesis. Researchers are investigating its use as an adjunct therapy for various cancers, including breast, lung, and colon cancer .
- The compound has shown anti-inflammatory effects by suppressing pro-inflammatory cytokines and enzymes. It may be useful in managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease .
- Preliminary studies suggest that the compound possesses antiviral activity against certain viruses. It inhibits viral replication and entry into host cells. Researchers are exploring its potential as a broad-spectrum antiviral agent .
- Animal studies indicate that the compound has anxiolytic (anxiety-reducing) and sedative properties. It interacts with neurotransmitter receptors, promoting relaxation and reducing anxiety-like behaviors .
- Researchers are investigating whether this compound can modulate metabolic pathways. It may have implications for managing conditions like diabetes and obesity by affecting glucose metabolism and lipid homeostasis .
- Some studies suggest that the compound could have cardiovascular benefits. It may protect against oxidative stress, inflammation, and endothelial dysfunction, contributing to overall heart health .
Antifungal Activity
Neuroprotection
Anticancer Potential
Anti-inflammatory Properties
Antiviral Applications
Anxiolytic and Sedative Effects
Metabolic Disorders
Cardiovascular Health
properties
IUPAC Name |
1-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-(1,2,4-triazol-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN6O2/c19-15-6-2-1-5-14(15)18-22-16(27-23-18)8-13-4-3-7-24(9-13)17(26)10-25-12-20-11-21-25/h1-2,5-6,11-13H,3-4,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHEAIZASHOQNKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN2C=NC=N2)CC3=NC(=NO3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.